Cas no 61609-40-3 (Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-)
61609-40-3 structure
Product Name:Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-
CAS No:61609-40-3
MF:C13H19NO2S
MW:253.360462427139
CID:472969
PubChem ID:12297912
Update Time:2025-04-19
Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-
- 1-methyl-3-(4-methylphenyl)sulfonylpiperidine
- DTXSID90485908
- 61609-40-3
-
- Inchi: 1S/C13H19NO2S/c1-11-5-7-12(8-6-11)17(15,16)13-4-3-9-14(2)10-13/h5-8,13H,3-4,9-10H2,1-2H3
- InChI Key: HCOOLCZQFCZANO-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(C1CN(C)CCC1)(=O)=O
Computed Properties
- Exact Mass: 253.11377
- Monoisotopic Mass: 253.11365002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 37.38
Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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